N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C21H24ClN3O6S/c1-30-18-6-3-2-5-15(18)13-23-20(26)21(27)24-14-19-25(11-4-12-31-19)32(28,29)17-9-7-16(22)8-10-17/h2-3,5-10,19H,4,11-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: DJEFIULOKWSKRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClN3O6S
• Molecular Weight: 481.9 g/mol

Description

N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C21H24ClN3O6S and its molecular weight is 481.95. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The research on related compounds demonstrates the potential for photodynamic therapy, particularly in the treatment of cancer. For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups, including structures similar to the requested compound, show high singlet oxygen quantum yields. Such properties make these compounds valuable as Type II photosensitizers in photodynamic therapy for cancer treatment due to their effective fluorescence properties and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Secondary Amines

The compound's structural relatives have been explored for their utility in synthesizing secondary amines from primary amines via sulfonamides. Such chemical transformations are crucial in medicinal chemistry for the development of various pharmacologically active agents, highlighting the compound's relevance in synthetic organic chemistry (Kurosawa, Kan, & Fukuyama, 2003).

Antimicrobial Activity

Derivatives structurally similar to the compound have been synthesized and evaluated for their antimicrobial activities. Research indicates that some of these derivatives exhibit significant antibacterial activities against pathogens like E. coli, Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa. This suggests potential applications in developing new antimicrobial agents (Mohamed, 2007).